molecular formula C10H19N3O B2943475 [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine CAS No. 1883717-34-7

[1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine

Cat. No. B2943475
CAS RN: 1883717-34-7
M. Wt: 197.282
InChI Key: GYJATWHTMALUTP-UHFFFAOYSA-N
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Description

[1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine, also known as MPMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPMP is a pyrazolylalkylamine derivative, which has been synthesized using various methods.

Scientific Research Applications

[1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine has been investigated as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. In neuroscience, [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine has been studied for its effects on the central nervous system, including its potential as a neuroprotective agent. In biochemistry, [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine has been investigated for its interactions with various enzymes and proteins.

Mechanism of Action

The mechanism of action of [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine is not fully understood, but it is believed to act as a modulator of various neurotransmitter systems in the brain, including the dopamine and serotonin systems. [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine has also been shown to interact with various enzymes and proteins, including monoamine oxidase and acetylcholinesterase.
Biochemical and Physiological Effects:
[1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine has been shown to have various biochemical and physiological effects, including its ability to modulate neurotransmitter systems in the brain, increase levels of acetylcholine and dopamine, and protect against oxidative stress. [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine has also been shown to have anti-inflammatory and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine in lab experiments is its ability to modulate various neurotransmitter systems in the brain, which can be useful in studying the effects of drugs on these systems. However, one of the limitations of using [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine in lab experiments is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine, including its potential as a drug candidate for the treatment of various diseases, its use as a neuroprotective agent, and its interactions with various enzymes and proteins. Further studies are needed to fully understand the mechanism of action of [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine and its potential applications in various fields.

Synthesis Methods

[1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine has been synthesized using various methods, including the reaction of 1-methyl-4-formylpyrazole with 2-methylpropoxymethylamine in the presence of a reducing agent. Another method involves the reaction of 1-methyl-4-chloropyrazole with 2-methylpropoxymethylamine in the presence of a base. These methods have been optimized to obtain high yields of [1-Methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine.

properties

IUPAC Name

[1-methyl-5-(2-methylpropoxymethyl)pyrazol-4-yl]methanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H19N3O/c1-8(2)6-14-7-10-9(4-11)5-12-13(10)3/h5,8H,4,6-7,11H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GYJATWHTMALUTP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)COCC1=C(C=NN1C)CN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H19N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

197.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-{1-methyl-5-[(2-methylpropoxy)methyl]-1H-pyrazol-4-yl}methanamine

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